Cas no 1003309-09-8 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one)

• Product Name: 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
• CAS No: 1003309-09-8
• MF: C₁₆H₂₂BNO₃
• MW: 287.1618
• MDL: MFCD22415356
• CID: 2138922
• PubChem ID: 24774209
• Update Time: 2025-10-18

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenyl]pyrrolidin-2-one
• 2-Pyrrolidinone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 4-(2-Oxo-1-pyrrolidinyl)phenylboronic Acid Pinacol Ester
• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
• 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one
• YYSWCEFASKJARU-UHFFFAOYSA-N
• SY059056
• 1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-pyrrolidin-2-one
• AC1222
• AKOS030627115
• CS-12465
• 1003309-09-8
• MFCD22415356
• CS-0101899
• SCHEMBL794275
• DB-354315
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one

• MDL： MFCD22415356
• Inchi： 1S/C16H22BNO3/c1-15(2)16(3,4)21-17(20-15)12-7-9-13(10-8-12)18-11-5-6-14(18)19/h7-10H,5-6,11H2,1-4H3
• InChI Key： YYSWCEFASKJARU-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C(=C([H])C=2[H])N2C(C([H])([H])C([H])([H])C2([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 287.1692737g/mol
• Monoisotopic Mass: 287.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8